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Compound of Interest

Compound Name:

Cat. No.: B12375867

Tricyclazole-d3

L  Get Quote

Tricyclazole-d3 is a high-purity reference material essential for analytical and research

applications. Its physical and chemical properties are summarized below.

Property

Value

Product Name

Tricyclazole-d3 (Methyl-d3)

Chemical Name

8-(trideuteriomethyl)-triazolo[3,4-

b]benzothiazole

Molecular Formula CoH4D3N3S
Molecular Weight 192.26 g/mol
Exact Mass 192.0549 Da
Not available for deuterated form; 41814-78-2
CAS Number
for unlabeled
Appearance Off-white to white solid
Melting Point 187-188 °C
Soluble in Methanol, Chloroform,
Solubility Dichloromethane. Water solubility: 1.6 g/L
(25°C)
Store at room temperature in a dark, inert
Storage

atmosphere.
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Analytical Data Summary

The following table summarizes the typical analytical results obtained for a batch of
Tricyclazole-d3, confirming its identity, purity, and isotopic enrichment.

Test Method Specification Result

Purity (by HPLC) HPLC-UV > 98.0% 99.5%

Identity Confirmation LC-MS/MS Conforms to structure Conforms
Isotopic Enrichment Mass Spectrometry =99 atom % D 99.6 atom % D

. Meets USP <467> _
Residual Solvents GC-MS - Complies
imits

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method determines the purity of Tricyclazole-d3 by separating it from any potential
impurities.

Protocol:
o Standard and Sample Preparation:

o Accurately weigh approximately 10 mg of Tricyclazole-d3 reference standard and
dissolve in methanol to prepare a 1 mg/mL stock solution.

o Prepare working standards by diluting the stock solution with the mobile phase.

o Prepare the sample solution by dissolving the test material in methanol to a similar
concentration.

¢ Instrumentation and Conditions:
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[e]

Instrument: HPLC system with UV detector.
o Column: C18, 5 uym particle size, 250 mm x 4.6 mm 1.D.

o Mobile Phase: Isocratic mixture of Acetonitrile and Water (50:50, v/v), with the agqueous
phase pH adjusted to 2.85 using orthophosphoric acid.

o Flow Rate: 0.85 mL/min.
o Detection Wavelength: 231 nm.

o Injection Volume: 20 pL.

o Data Analysis:

o The purity is calculated by comparing the peak area of the analyte in the sample
chromatogram to the total area of all peaks, expressed as a percentage (Area % method).
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HPLC Purity Analysis Workflow

HPLC Analysis

Sample Preparation Data Processing

C18 Column Separation

Weigh Sample Dissolve in Methanol Dilute with Mobile Phase  [I&=| (ACN:HZ0, 0.8 mLimin)

Inject 20 L

. - - T
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LC-MS/MS Identity Confirmation Workflow

Sample Preparation (QUECHERS)

Homogenize Sample Extract with Acetonitrile Partition with Salts

Cleanup (d-SPE)

Inject Extract

LC-MS/MS Analysis

LC Separation ES+ lonization

Data Analysis

Confirm Retention Time,
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Tricyclazole Mechanism: DHN-Melanin Biosynthesis Inhibition

DHN-Melanin Pathway in Fungus

1,3,6,8-THN

Tricyclazole

THR/PHNR

Vermelone

Polymerization

Result

Infection Blocked

Click to download full resolution via product page

« To cite this document: BenchChem. [Product Information and Physicochemical Properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375867#tricyclazole-d3-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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